Cas no 2158158-07-5 ((3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2158158-07-5
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6269415
• PubChem ID: 165761629
• Update Time: 2025-05-20

(3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (3-methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate
• 2158158-07-5
• EN300-7341062
• (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H15NO3S/c1-11-3-5-14(6-4-11)19(16,17)18-10-13-7-8-15-9-12(13)2/h3-9H,10H2,1-2H3
• InChI Key： DHDRZVXUZANVII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CN=CC=1C

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate

The Compound (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

Introduction

The compound (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2158158-07-5) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and features a sulfonate group, which imparts unique chemical properties. The structure of this molecule consists of a pyridine ring substituted with a methyl group at the 3-position and a methylene group attached to the 4-position, which is further connected to a sulfonate group on a methylbenzene ring. This combination of functional groups makes it a versatile compound with diverse applications.

Structural Features and Synthesis

The (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate molecule exhibits a complex yet well-defined structure. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, which contributes to its stability and reactivity. The methyl group at the 3-position of the pyridine ring adds electron-donating properties, enhancing the molecule's reactivity in certain chemical reactions. The methylene group at the 4-position serves as a connecting bridge to the sulfonate group, which is attached to the methylbenzene ring.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound, reducing production costs and minimizing environmental impact.

Chemical Properties and Reactivity

Due to its unique structure, (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate exhibits distinctive chemical properties. The sulfonate group is highly electronegative, making it an excellent leaving group in substitution reactions. This property makes the compound valuable in organic synthesis, particularly in the preparation of intermediates for pharmaceuticals and agrochemicals.

Additionally, the pyridine ring's nitrogen atom can participate in hydrogen bonding and coordination with metal ions, further enhancing its versatility in chemical reactions. Recent studies have explored the use of this compound as a catalyst in asymmetric synthesis, demonstrating its potential in enantioselective reactions.

Applications in Pharmaceutical Chemistry

The (3-Methylpyridin-4-yl)methyl 4-methylbenzene-1-sulfonate has found significant applications in pharmaceutical chemistry. Its sulfonate group makes it an ideal candidate for use as an intermediate in the synthesis of various bioactive compounds. For instance, it has been employed as a building block in the development of anti-inflammatory agents, where its reactivity and selectivity play crucial roles.

Recent research has also highlighted its potential as a precursor for drug delivery systems. The molecule's ability to form stable complexes with metal ions has led to its use in designing targeted drug delivery vehicles, enhancing therapeutic efficacy while minimizing side effects.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of (3-Methylpyridin-4-yllmethylene) 4-methybenzenesulfonate is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to other sulfonated compounds.

In terms of safety, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy to skin and eyes. Proper ventilation and personal protective equipment are recommended during synthesis and handling.

Conclusion

In summary, (3-Methylpyridin-4-yllmethylene) 4-methybenzenesulfonate (CAS No. 2158158-07-5) is a versatile compound with wide-ranging applications across various fields of chemistry. Its unique structure endows it with valuable chemical properties that make it an essential intermediate in organic synthesis. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in both academic research and industrial processes.